Cas no 1804133-42-3 (2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1804133-42-3
• MF: C₈H₃BrClF₃N₂O₂S
• MW: 363.538829088211
• CID: 4824154
• Update Time: 2025-11-06

2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride

• Inchi： 1S/C8H3BrClF3N2O2S/c9-7-14-5-2-3(18(10,16)17)1-4(6(5)15-7)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： MYAGKSTXDUUPKX-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C(F)(F)F)=CC(=CC=2N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 427
• XLogP3: 3.4
• Topological Polar Surface Area: 71.2

Additional information on 2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride

Comprehensive Overview of 2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1804133-42-3)

The compound 2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1804133-42-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzimidazole core substituted with bromo, trifluoromethyl, and sulfonyl chloride groups, makes it a versatile building block for synthesizing complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential in developing novel therapeutics and advanced materials.

In recent years, the demand for fluorinated benzimidazole derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the trifluoromethyl group in 2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride is particularly noteworthy, as it improves lipophilicity and binding affinity in drug design. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial forums.

The sulfonyl chloride moiety in this compound offers exceptional reactivity, enabling facile derivatization into sulfonamides, sulfonate esters, and other functional groups. This property is critical for researchers exploring high-throughput screening and combinatorial chemistry, two areas gaining traction in drug discovery. Online searches for "sulfonyl chloride applications" and "benzimidazole synthesis" reflect the compound's relevance in modern organic synthesis.

From an industrial perspective, 2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride is often discussed in the context of green chemistry and sustainable manufacturing. Optimizing its synthesis to reduce waste and energy consumption is a hot topic, as evidenced by frequent queries about "eco-friendly benzimidazole production." The compound's role in developing crop protection agents also ties into broader discussions about precision agriculture and environmental safety.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring batch-to-batch consistency, a concern frequently raised in pharmaceutical quality control forums. The compound's stability under various storage conditions is another area of interest, with researchers often searching for "benzimidazole derivative stability studies."

In summary, 2-Bromo-7-trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1804133-42-3) represents a cutting-edge chemical tool bridging multiple scientific disciplines. Its structural features address key challenges in drug discovery, material science, and agricultural chemistry, making it a subject of ongoing research and commercial interest worldwide.